Cas no 186320-18-3 (Fmoc-DL-beta-aminobutyric Acid)

• Product Name: Fmoc-DL-beta-aminobutyric Acid
• CAS No: 186320-18-3
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• MDL: MFCD00270340
• CID: 236557
• PubChem ID: 5020712
• Update Time: 2025-06-26

Fmoc-DL-beta-aminobutyric Acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• FMOC-DL-3-AMINOBUTYRIC ACID
• Fmoc-DL-beta-aminobutyric acid
• 3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}butanoic acid
• AC1NN40R
• CTK0I4071
• fmoc-b-Homoalanine
• MolPort-000-003-737
• SureCN3195920
• FMOC-DL-ABU(3)-OH
• FMOC-DL-ABU(BETA)-OH
• FMOC-D,L-BETA-ABU-OH
• 3-N-FMOC-AMINOBUTYRIC ACID
• N-BETA-FMOC-D,L-BETA-AMINOBUTYRIC ACID
• 3-(9 H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-BUTYRIC ACID
• 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)butanoic acid
• N-BETA-(9-FLUORENYLMETHOXYCARBONYL)-DL-3-AMINOBUTYRIC ACID
• (3R)-3-(Fmoc-amino)butanoic acid
• A-homoAla-OH
• DTXSID20407597
• AB87418
• EN300-81100
• Fmoc-beta-HoAla-OH Fmoc-beta-homoalanine
• 3-({[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}AMINO)BUTANOIC ACID
• Fmoc-D-3-Abu-OH(Fmoc-D-3-Aminobutyric acid)
• Fmoc-
• Fmoc-D-
• Z1123720021
• SS-4050
• J-510366
• (R)-3-(Fmoc-amino)butyric acid
• MFCD00270340
• (S)-3-(Fmoc-amino)butanoic Acid
• (R)-3-(Fmoc-amino)butanoic Acid
• 186320-18-3
• 3-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic Acid
• A-homoalanine
• AKOS005765931
• Fmoc-DL-3-aminobutyric acid, AldrichCPR
• F73659
• Fmoc-beta-HoAla-OH
• SY029341
• SCHEMBL3195920
• MFCD00270344
• (S)-3-(Fmoc-amino)butyric acid
• FT-0687210
• SY064088
• (R)-3-(((9H-fluoren-9-yl)methoxy)carbonylamino)butanoic acid
• DB-114569
• Fmoc-DL-beta-aminobutyric Acid

• MDL： MFCD00270340
• Inchi： 1S/C19H19NO4/c1-12(10-18(21)22)20-19(23)24-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,12,17H,10-11H2,1H3,(H,20,23)(H,21,22)
• InChI Key： LYMLSPRRJWJJQD-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 325.13140809g/mol
• Monoisotopic Mass: 325.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Fmoc-DL-beta-aminobutyric Acid Security Information

• HazardClass：IRRITANT

Additional information on Fmoc-DL-beta-aminobutyric Acid

Introduction to Fmoc-DL-beta-aminobutyric Acid (CAS No. 186320-18-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

Fmoc-DL-beta-aminobutyric acid, chemically designated as N-(9-fluorenylmethoxycarbonyl)-DL-beta-amino butyric acid, is a pivotal intermediate in the synthesis of peptide-based therapeutics and functional materials. With the CAS number 186320-18-3, this compound has garnered significant attention in recent years due to its versatility and role in advancing synthetic methodologies. The Fmoc (fluorenylmethyloxycarbonyl) protecting group is a cornerstone in solid-phase peptide synthesis (SPPS), enabling efficient and scalable production of peptides for pharmaceutical applications.

The DL-beta-aminobutyric acid moiety itself is a non-proteinogenic amino acid, which means it is not naturally incorporated into proteins but can be utilized to modify peptide structures or serve as a building block for novel biomaterials. This unique combination of functionalities makes Fmoc-DL-beta-aminobutyric acid a valuable tool in the chemist's arsenal, particularly for designing peptidomimetics and conjugates with enhanced stability or specific biological activities.

Recent advancements in the field of chemical biology have highlighted the importance of non-proteinogenic amino acids in modulating protein-protein interactions, drug delivery systems, and enzyme inhibition. For instance, studies have demonstrated that incorporating DL-beta-aminobutyric acid into peptide sequences can alter the conformational dynamics of peptides, thereby influencing their binding affinity and bioavailability. This has opened up new avenues for developing targeted therapies, particularly in oncology and neurodegenerative diseases where precise modulation of peptide function is critical.

The Fmoc protecting group, on the other hand, has been instrumental in streamlining the synthesis of complex peptides. The ability to selectively deprotect the Fmoc group under mild acidic conditions allows for sequential addition of amino acids without interference from other functional groups. This has led to more efficient and cost-effective production of peptide-based drugs, such as antibodies and receptor agonists. Moreover, the stability provided by the Fmoc group ensures that intermediates remain intact during storage and transport, reducing waste and improving yield.

In medicinal chemistry, Fmoc-DL-beta-aminobutyric acid has been employed in the development of peptidomimetics that mimic the bioactivity of natural peptides while exhibiting improved pharmacokinetic properties. For example, researchers have utilized this compound to design cyclic peptides that target specific enzymes involved in cancer progression. By substituting natural amino acids with DL-beta-aminobutyric acid, these peptidomimetics can achieve higher selectivity and lower toxicity compared to their natural counterparts.

Another emerging application of Fmoc-DL-beta-aminobutyric acid is in the field of biomaterials science. The incorporation of this amino acid into polymer backbones has led to the development of novel hydrogels with tunable mechanical properties and biocompatibility. These hydrogels are being explored for drug delivery systems, tissue engineering scaffolds, and biosensors. The ability to precisely control the composition and architecture of these materials using Fmoc-DL-beta-aminobutyric acid opens up exciting possibilities for next-generation biomedical applications.

From a synthetic chemistry perspective, the use of Fmoc-DL-beta-aminobutyric acid has also contributed to the refinement of solid-phase peptide synthesis techniques. Recent innovations in SPPS have focused on improving reaction efficiency and scalability, making it possible to synthesize longer and more complex peptides with higher yields. The compatibility of DL-beta-aminobutyric acid with standard SPPS protocols has been particularly advantageous for researchers working on large-scale peptide production facilities.

The growing interest in Fmoc-DL-beta-aminobutyric acid is also reflected in its increasing demand across various industries. Pharmaceutical companies are actively exploring its potential for developing new drugs, while academic researchers are investigating its role in fundamental biological processes. The compound's versatility makes it an attractive candidate for interdisciplinary collaborations, fostering innovation at the intersection of chemistry, biology, and medicine.

In conclusion, Fmoc-DL-beta-aminobutyric acid (CAS No. 186320-18-3) represents a significant advancement in synthetic chemistry and chemical biology. Its unique combination of functionalities enables the design and synthesis of novel peptides, peptidomimetics, and biomaterials with enhanced stability and bioactivity. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.